Cas no 1866130-75-7 (2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine)

• Product Name: 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine
• CAS No: 1866130-75-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5324877
• PubChem ID: 59618961
• Update Time: 2025-10-31

2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methyl-1H-pyrazol-1-yl)methyl]pyridine
• 1866130-75-7
• F6616-3339
• SCHEMBL6938242
• 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine hydrochloride
• AKOS040855624
• 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine

• Inchi： 1S/C10H11N3/c1-9-6-12-13(7-9)8-10-4-2-3-5-11-10/h2-7H,8H2,1H3
• InChI Key： XYHWDDIDDQXVEI-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 316.3±30.0 °C(Predicted)
• pka: 4.59±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine

Introduction to 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine (CAS No. 1866130-75-7)

2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1866130-75-7, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates a pyridine ring linked to a 4-methylpyrazole moiety, which endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The pyridine core is a well-known heterocyclic aromatic nitrogen-containing compound, widely recognized for its role in numerous pharmacologically active agents. Its presence in 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine contributes to the compound's ability to interact with biological targets, making it a promising scaffold for developing new therapeutic entities. The 4-methylpyrazole substituent further enhances the compound's complexity and diversity, allowing for versatile modifications that can be tailored to specific biological activities.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine has emerged as a compound of interest in this context, particularly due to its structural features that suggest potential interactions with various biological pathways. The combination of the pyridine and pyrazole moieties provides a rich framework for chemical manipulation, enabling researchers to design derivatives with optimized pharmacokinetic profiles.

One of the most compelling aspects of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine is its potential in the development of drugs targeting neurological disorders. The pyridine ring is known to have favorable interactions with central nervous system (CNS) receptors, while the pyrazole moiety can modulate enzyme activity. This dual functionality makes the compound an attractive candidate for further investigation into treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing nitrogen atoms in their structures. These compounds often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic development. 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine fits well within this category, as its molecular design allows for precise tuning of its pharmacological properties.

The synthesis of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also allow for greater flexibility in modifying the compound's structure.

In addition to its pharmaceutical applications, 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine has shown promise in material science research. Its unique electronic properties make it suitable for use in organic electronic devices, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to fine-tune its electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The future prospects of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyridine are vast and multifaceted. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in both pharmaceuticals and materials science. Its unique combination of structural features and functional versatility makes it a cornerstone in modern chemical research.